Cas no 26057-47-6 (Benzene,1,1'-(1,4-pentadiene-1,5-diyl)bis-, (Z,Z)- (9CI))

• Product Name: Benzene,1,1'-(1,4-pentadiene-1,5-diyl)bis-, (Z,Z)- (9CI)
• CAS No: 26057-47-6
• MF: C₁₇H₁₆
• MW: 220.308944702148
• CID: 242570
• PubChem ID: 582240
• Update Time: 2025-04-19

Benzene,1,1'-(1,4-pentadiene-1,5-diyl)bis-, (Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(1,4-pentadiene-1,5-diyl)bis-, (Z,Z)- (9CI)
• 1,1'-[(1E,4E)-1,4-Pentadiene-1,5-diyl]dibenzene
• (1E,4E)-1,5-diphenyl-1,4-pentadiene
• (1E,4E)-1,5-diphenylpenta-1,4-diene
• (E,E)-1,5-diphenyl-1,4-hexadiene
• (E,E)-1,5-diphenylpenta-1,4-diene
• 1,5-DIPHENYL-1,4-PENTADIEN-3-ONE
• 1,5-diphenyl-1,4-pentadiene
• 1,5-diphenyl-1,4-pentadiene-3-one
• 1,5-diphenyl-penta-1,4-dien-3-one
• DIBENZAL ACETONE
• DISTYRYL KETONE
• trans,trans-1,5-Diphenylpenta-1,4-dien
• TRANS,TRANS-DIBENZALACETON
• TRANS,TRANS-DIBENZYLIDENEACETONE
• TRANS,TRANS-DISTYRYL KETONE
• 26057-47-6
• 2-Mercaptopyridine-N-oxide Sodium

• Inchi： 1S/C17H16/c1-4-10-16(11-5-1)14-8-3-9-15-17-12-6-2-7-13-17/h1-2,4-15H,3H2
• InChI Key： UORWAUAKEOUUND-UHFFFAOYSA-N
• SMILES： C(C=CC1C=CC=CC=1)C=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.125
• Monoisotopic Mass: 220.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.80330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes